N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzenesulfonamide

• IUPAC Name: N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3,4-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C19H22N2O5S/c1-4-21-16-8-6-14(11-13(16)5-10-19(21)22)20-27(23,24)15-7-9-17(25-2)18(12-15)26-3/h6-9,11-12,20H,4-5,10H2,1-3H3
• InChI Key: CQDRZOQXEDQLKN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
BenchChem offers high-quality N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3,4-dimethoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study by Vanparia et al. (2010) synthesized a novel compound related to the chemical structure of interest, demonstrating significantly higher antimicrobial activity against various strains of bacteria and fungi compared to its parent compounds. This research highlights the potential of such compounds in developing new antimicrobial agents (Vanparia et al., 2010).

Synthesis and Chemical Reactivity

Research by Consonni et al. (1996) explored the Diels–Alder reactions involving N-sulfonyl substituted aza-ortho-xylylenes, leading to tetrahydroquinoline derivatives. This study contributes to the understanding of chemical reactivity and synthesis strategies for compounds with similar structures, potentially useful in various chemical synthesis applications (Consonni et al., 1996).

Oxidation to Benzoquinones

Kim et al. (2001) demonstrated the oxidation of fused 1,4-dimethoxybenzenes to benzoquinones, providing insights into fine-tuned control over bromination and oxidation reactions. This research is crucial for understanding the chemical transformations and potential applications of tetrahydroquinoline derivatives in organic synthesis (Kim et al., 2001).

Inhibition of Human Carbonic Anhydrases

A study by Mader et al. (2011) on isoquinolinesulfonamides, which share structural similarities with the compound of interest, revealed their ability to inhibit human carbonic anhydrases. This suggests potential therapeutic applications, especially for targeting cancer-associated and neuronal carbonic anhydrase isozymes (Mader et al., 2011).

Protein Kinase Inhibition

Isoquinolinesulfonamides were found to inhibit cyclic nucleotide-dependent protein kinases significantly, including cAMP-dependent, cGMP-dependent, and Ca2+-phospholipid-dependent protein kinases. These findings by Hidaka et al. (1984) open avenues for developing novel therapeutic agents targeting various protein kinases (Hidaka et al., 1984).